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Compound of Interest

Compound Name: Behenyl palmitate

Cat. No.: B1662693 Get Quote

This technical guide provides a comprehensive overview of behenyl palmitate, a wax ester

with significant applications in the cosmetic and pharmaceutical industries. The document

details its chemical identity, physicochemical properties, synthesis, and analytical

methodologies, and concludes with a visualization of its functional role in cosmetic

formulations. This guide is intended for researchers, scientists, and drug development

professionals.

Chemical Identity
IUPAC Name: docosyl hexadecanoate[1]

Synonyms:

Behenyl palmitate[1][2][3][4]

Docosyl Hexadecanoate

Hexadecanoic acid, docosyl ester

Palmitic acid behenyl ester

n-Docosyl n-hexadecanoate

Hexadecanoic acid docosanyl ester
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Palmitic acid beheneyl ester

Physicochemical Properties
Behenyl palmitate is a wax ester composed of behenyl alcohol and palmitic acid. It is a white,

waxy solid at room temperature and is valued for its emollient and film-forming properties in

various formulations. A summary of its key quantitative properties is presented in Table 1.

Property Value Reference

Molecular Formula C38H76O2

Molecular Weight 565.01 g/mol

CAS Number 42232-33-7

Melting Point 70 - 74°C (158 - 165°F)

Boiling Point 569.4 ± 18.0 °C (Predicted)

Density 0.857 ± 0.06 g/cm³ (Predicted)

Solubility

Insoluble in water. Soluble in

ethanol, methanol, petroleum

ether.

Flash Point 310°C

Refractive Index 1.457

Experimental Protocols
Synthesis of Behenyl Palmitate via Enzymatic
Esterification
This protocol describes a general method for the synthesis of behenyl palmitate using an

immobilized lipase, which offers a green and efficient alternative to chemical synthesis.

Materials:

Behenyl alcohol (docosanol)
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Palmitic acid

Immobilized lipase (e.g., Novozym 435)

Anhydrous solvent (e.g., n-hexane or 2-methyl-2-butanol)

Molecular sieves (optional, for water removal)

Rotary evaporator

Magnetic stirrer with heating plate

Reaction vessel

Procedure:

Reactant Preparation: Dissolve equimolar amounts of behenyl alcohol and palmitic acid in

the chosen anhydrous solvent within the reaction vessel. A slight excess of one reactant,

typically the fatty acid, can be used to drive the reaction towards completion.

Enzyme Addition: Add the immobilized lipase to the reaction mixture. The enzyme loading is

typically between 5-10% (w/w) of the total substrate weight.

Reaction Conditions: The reaction is carried out at a controlled temperature, generally

between 50-60°C, with continuous stirring to ensure proper mixing. The reaction can be

monitored for the consumption of reactants or the formation of the product over time.

Water Removal: To shift the equilibrium towards ester formation, water produced during the

reaction can be removed by adding molecular sieves to the reaction medium or by

performing the reaction under vacuum.

Reaction Termination and Enzyme Recovery: Once the desired conversion is achieved, the

reaction is stopped by filtering off the immobilized enzyme. The enzyme can be washed with

fresh solvent and reused for subsequent batches.

Product Purification: The solvent is removed from the filtrate using a rotary evaporator. The

crude behenyl palmitate can be further purified by recrystallization from a suitable solvent

(e.g., ethanol) to remove any unreacted starting materials.
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Analysis of Behenyl Palmitate by High-Performance
Liquid Chromatography (HPLC)
This protocol outlines a general HPLC method for the quantitative analysis of behenyl
palmitate.

Instrumentation and Columns:

HPLC system with a UV or fluorescence detector.

A C18 reverse-phase column is commonly used.

Mobile Phase and Solvents:

A mixture of organic solvents such as methanol, acetonitrile, and isopropanol is typically

used as the mobile phase. The exact composition may need to be optimized for best

separation.

The sample is dissolved in a suitable solvent, such as isopropanol or a mixture of the mobile

phase components.

Procedure:

Standard Preparation: Prepare a series of standard solutions of behenyl palmitate of known

concentrations in the chosen solvent to create a calibration curve.

Sample Preparation: Accurately weigh a known amount of the sample containing behenyl
palmitate and dissolve it in a known volume of the solvent. The sample may need to be

filtered through a 0.45 µm filter before injection.

Chromatographic Conditions:

Injection Volume: Typically 10-20 µL.

Flow Rate: A flow rate of around 1.0 mL/min is common.

Detection: Set the detector to the appropriate wavelength for detection. For esters without

a strong chromophore, derivatization or the use of a universal detector like an evaporative
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light scattering detector (ELSD) might be necessary.

Quantification: Inject the standard solutions and the sample solution into the HPLC system.

Identify the peak corresponding to behenyl palmitate based on its retention time. The

concentration of behenyl palmitate in the sample is determined by comparing its peak area

to the calibration curve generated from the standard solutions.

Applications in Cosmetic Formulations
Behenyl palmitate is primarily used in the cosmetic industry as an emollient, thickener, and

structuring agent in a variety of products, including creams, lotions, and color cosmetics. Its

waxy nature provides desirable textural properties and contributes to the stability of emulsions.

Behenyl Palmitate in Cosmetics
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Caption: Logical workflow of Behenyl Palmitate's function in cosmetics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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